N-(2-bromophenyl)-N'-(2-methoxyphenyl)urea

• IUPAC Name: 1-(2-bromophenyl)-3-(2-methoxyphenyl)urea
• InChI: InChI=1S/C14H13BrN2O2/c1-19-13-9-5-4-8-12(13)17-14(18)16-11-7-3-2-6-10(11)15/h2-9H,1H3,(H2,16,17,18)
• InChI Key: RKPHYCPTGBOPTQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)NC2=CC=CC=C2Br
• Molecular Formula: C14H13BrN2O2
• Molecular Weight: 321.17 g/mol

Description

“N-(2-bromophenyl)-N’-(2-methoxyphenyl)urea” is a urea derivative. Urea derivatives are commonly used in medicinal chemistry due to their biological activities. The presence of a bromophenyl group and a methoxyphenyl group could potentially influence the compound’s properties and biological activity.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of an amine group on the 2-bromophenyl and 2-methoxyphenyl compounds with a compound containing a reactive carbonyl group, such as an isocyanate.

Molecular Structure Analysis

The molecular structure of “N-(2-bromophenyl)-N’-(2-methoxyphenyl)urea” would consist of a urea core, with a 2-bromophenyl group and a 2-methoxyphenyl group attached to the nitrogen atoms of the urea.

Chemical Reactions Analysis

As a urea derivative, “N-(2-bromophenyl)-N’-(2-methoxyphenyl)urea” could potentially undergo a variety of chemical reactions. The bromine atom on the bromophenyl group could be substituted in a nucleophilic aromatic substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-(2-bromophenyl)-N’-(2-methoxyphenyl)urea” would be influenced by its molecular structure. The presence of the bromophenyl and methoxyphenyl groups could impact its solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action of “N-(2-bromophenyl)-N’-(2-methoxyphenyl)urea” would depend on its intended use. Many urea derivatives exhibit biological activity, so it could potentially act as a pharmaceutical agent.

Safety and Hazards

The safety and hazards associated with “N-(2-bromophenyl)-N’-(2-methoxyphenyl)urea” would depend on its physical and chemical properties. As with all chemicals, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on “N-(2-bromophenyl)-N’-(2-methoxyphenyl)urea” could involve studying its synthesis, properties, and potential applications. It could also involve investigating its mechanism of action if it exhibits biological activity.